Cas no 298213-31-7 (<br>1,2,4-Trimethyl-1,2,3,4-tetrahydro-benzo[4,5]-furo[3,2-c]pyridin-8-ylamine maleate / fumarate)

• Product Name: <br>1,2,4-Trimethyl-1,2,3,4-tetrahydro-benzo[4,5]-furo[3,2-c]pyridin-8-ylamine maleate / fumarate
• CAS No: 298213-31-7
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• MDL: MFCD00442189
• CID: 3059545
• PubChem ID: 612020
• Update Time: 2025-06-25

<br>1,2,4-Trimethyl-1,2,3,4-tetrahydro-benzo[4,5]-furo[3,2-c]pyridin-8-ylamine maleate / fumarate Chemical and Physical Properties

Names and Identifiers

• <br>1,2,4-Trimethyl-1,2,3,4-tetrahydro-benzo[4,5]-furo[3,2-c]pyridin-8-ylamine maleate / fumarate
• (E)-2-butenedioic acid;1,2,4-trimethyl-3,4-dihydro-1H-benzofuro[3,2-c]pyridin-8-amine
• CHEMBL1619193
• EU-0034479
• (E)-but-2-enedioic acid;1,2,4-trimethyl-3,4-dihydro-1H-[1]benzofuro[3,2-c]pyridin-8-amine
• 3,4,6-TRIMETHYL-8-OXA-4-AZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(13),2(7),9,11-TETRAEN-12-AMINE
• 1,2,4-trimethyl-1,2,3,4-tetrahydro [1]benzofuro [3,2-c]pyridin-8-amine
• STK370508
• Oprea1_875562
• 298213-31-7
• QMKJMCYBXWJHIO-UHFFFAOYSA-N
• CCG-15436
• AKOS016345029
• 1,2,4-Trimethyl-1,2,3,4-tetrahydro-benzo[4,5]furo[3,2-c]pyridin-8-ylamine
• cid_5721268
• 1,2,4-Trimethyl-1,2,3,4-tetrahydro[1]benzofuro[3,2-c]pyridin-8-amine #
• Pyrido[4,3-b]benzofuran-8-amine, 1,2,3,4-tetrahydro-1,2,4-trimethyl-
• 1,2,4-Trimethyl-1,2,3,4-tetrahydro-benzo[4,5]-furo[3,2-c]pyridin-8-ylamine maleate / fumarate
• 1,2,4-trimethyl-1,2,3,4-tetrahydro-benzo[4,5]-furo[3,2-c]pyridin-8-ylamine
• BRD-A25938846-001-01-5
• Oprea1_264255
• 1,2,4-trimethyl-3,4-dihydro-1H-[1]benzofuro[3,2-c]pyridin-8-amine
• HMS1679I02
• fumaric acid;(1,2,4-trimethyl-3,4-dihydro-1H-benzofuro[3,2-c]pyridin-8-yl)amine
• 1,2,4-Trimethyl-1,2,3,4-tetrahydro[1]benzofuro[3,2-c]pyridin-8-amine
• BDBM83366
• AKOS000300943
• 1,2,4-Trimethyl-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridin-8-amine

• MDL： MFCD00442189
• Inchi： 1S/C14H18N2O/c1-8-7-16(3)9(2)13-11-6-10(15)4-5-12(11)17-14(8)13/h4-6,8-9H,7,15H2,1-3H3
• InChI Key： QMKJMCYBXWJHIO-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C2=C1C(C)CN(C)C2C)N

Computed Properties

• Exact Mass: 230.141913202Da
• Monoisotopic Mass: 230.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

<br>1,2,4-Trimethyl-1,2,3,4-tetrahydro-benzo[4,5]-furo[3,2-c]pyridin-8-ylamine maleate / fumarate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on <br>1,2,4-Trimethyl-1,2,3,4-tetrahydro-benzo[4,5]-furo[3,2-c]pyridin-8-ylamine maleate / fumarate

Introduction to 1,2,4-Trimethyl-1,2,3,4-tetrahydro-benzo[4,5]-furo[3,2-c]pyridin-8-ylamine Maleate / Fumarate (CAS No. 298213-31-7)

1,2,4-Trimethyl-1,2,3,4-tetrahydro-benzo[4,5]-furo[3,2-c]pyridin-8-ylamine maleate / fumarate, identified by its CAS number 298213-31-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to a class of heterocyclic compounds that exhibit a unique structural framework characterized by fused rings and alkyl substituents. The presence of multiple functional groups, including amine and carboxylate moieties in its maleate and fumarate salts, makes it a versatile candidate for further chemical modification and biological evaluation.

The compound's structure is derived from a benzo-furo-pyridine core, which is a motif frequently encountered in biologically active molecules. The specific arrangement of methyl groups at the 1, 2, and 4 positions enhances its steric and electronic properties, potentially influencing its interactions with biological targets. The tetrahydro-benzo[4,5]-furo[3,2-c]pyridine scaffold suggests a potential for favorable pharmacokinetic profiles due to its lipophilicity and metabolic stability.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds with complex heterocyclic structures. The< strong>1,2,4-Trimethyl-1,2,3,4-tetrahydro-benzo[4,5]-furo[3,2-c]pyridin-8-ylamine maleate / fumarate has been the subject of several preliminary studies aimed at identifying novel pharmacological activities. These investigations have highlighted its potential as a scaffold for developing drugs targeting neurological disorders.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules that modulate neurotransmitter systems. The amine group at the 8-position serves as a potential binding site for receptors or enzymes involved in synaptic transmission. Additionally, the carboxylate salts (maleate and fumarate) contribute to the compound's solubility and bioavailability, making it suitable for oral administration.

The pharmacological profile of 1,2,4-Trimethyl-1,2,3,4-tetrahydro-benzo[4,5]-furo[3,2-c]pyridin-8-ylamine maleate / fumarate has been evaluated in several in vitro and in vivo models. Initial studies have demonstrated its ability to interact with serotonin receptors (5-HT receptors), suggesting potential applications in treating conditions such as depression and anxiety. Furthermore, its interaction with dopamine receptors has raised interest in its possible role as an adjunct therapy for neurodegenerative diseases like Parkinson's disease.

Recent advances in computational chemistry have enabled more precise predictions of molecular interactions. Molecular docking studies have been performed using this compound to identify potential binding pockets on target proteins. These simulations have provided valuable insights into the compound's mechanism of action and have guided the design of derivatives with enhanced potency and selectivity.

The synthesis of< strong>1,< strong>2,< strong>4-Trimethyl-< strong>1,< strong>2,< strong>3,< strong>4-tetrahydro-benzo[< strong>4,< strong>5]-(< strong>furo[< strong>3,< strong>2-c]pyridin)-< strong>8-ylamine maleate / fumarate> involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the heterocyclic core followed by functional group transformations to introduce the amine and carboxylate moieties. Advances in green chemistry principles have also been applied to improve the sustainability of these synthetic routes.

The pharmacokinetic properties of this compound are crucial for determining its clinical utility. Preliminary data suggest that it exhibits moderate oral bioavailability with a reasonable half-life in animal models. This profile makes it suitable for once-daily dosing regimens if further studies confirm its safety and efficacy. Additionally، its metabolic stability has been assessed using mass spectrometry techniques， revealing a favorable profile with minimal degradation products under physiological conditions。

The regulatory landscape for new pharmaceutical entities continues to evolve， with an emphasis on fast-track approval pathways for compounds targeting unmet medical needs。 The< strong >1， 2， 4-trimethyl -1， 2， 3， 4-tetrahydro -benz o [ 4， 5 ] -furo [ 3， 2 -c ] py ridin -8 -y lamine male ate / fumar ate has the potential to benefit from these programs if it demonstrates robust efficacy and an acceptable safety profile in clinical trials。 Regulatory agencies are increasingly interested in innovative drug candidates that offer significant advantages over existing therapies。

The development of new drugs is often accompanied by challenges related to intellectual property protection。 Patents play a critical role in safeguarding innovations， allowing companies to recoup their investment in research and development。 The synthetic route used to produce this compound has been patented， protecting the proprietary technology behind its manufacture。 This intellectual property framework is essential for encouraging continued innovation in pharmaceutical chemistry。

The global pharmaceutical industry is highly competitive， with companies constantly seeking novel compounds to bring to market。 Collaborative research initiatives between academic institutions and pharmaceutical companies are becoming increasingly common， as they allow for sharing resources and expertise。 The development of this compound exemplifies such partnerships， where academic researchers contribute their knowledge of medicinal chemistry while industry scientists bring their experience in drug development。

The ethical considerations surrounding drug development cannot be overlooked。 Ensuring that clinical trials are conducted responsibly is paramount to building public trust in new therapies。 Transparent reporting of study results， including both positive and negative findings， helps maintain integrity within the scientific community。 Regulatory bodies enforce strict guidelines to protect patient safety throughout the drug development process。

The future prospects for this compound remain promising as further research continues to uncover its potential applications。 Ongoing clinical trials will provide critical data on its efficacy and safety profiles， paving the way for possible approval by regulatory agencies worldwide。 As our understanding of biological systems grows more sophisticated， compounds like this one will continue to play a vital role in addressing complex diseases.